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Compound of Interest

Compound Name: Trimethylammonium chloride-15N

Cat. No.: B15571459

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of Trimethylammonium chloride-15N, its commercial sources, key properties,
and its application in metabolic research. Given its role as a metabolic precursor, this guide
also details experimental protocols and relevant biological pathways, drawing parallels with the
closely related and extensively studied compound, Choline chloride-15N.

Commercial Availability and Properties

Trimethylammonium chloride-15N, often supplied as Trimethylamine-15N hydrochloride, is a
stable isotope-labeled compound crucial for metabolic research, particularly in studies involving
mass spectrometry. Its primary application is as an internal standard for the accurate
guantification of trimethylamine (TMA) and its biologically significant metabolite, trimethylamine
N-oxide (TMAO).

Several chemical suppliers provide this reagent. The following table summarizes the key
guantitative data for Trimethylamine-15N hydrochloride available from commercial sources.
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Property Value Supplier/Reference
Product Name Trimethylamine-15N Sigma-Aldrich, Santa Cruz
hydrochloride Biotechnology

Isotopic Purity =298 atom % 15N Sigma-Aldrich[1]

Chemical Formula (CH3)31°N-HCI Sigma-Aldrich[1]
Molecular Weight 96.56 g/mol Sigma-Aldrich[1]

Form Solid Sigma-Aldrich[1]

Melting Point 283-284 °C (decomposes) Sigma-Aldrich[1]

Room temperature, in the dark ]
Storage China Isotope[2]
and dry, under vacuum

Applications in Metabolic Research

The primary utility of Trimethylamine-15N hydrochloride lies in its application as a tracer and
internal standard in metabolic studies. Trimethylamine (TMA) is a gut microbial metabolite
derived from dietary precursors like choline, phosphatidylcholine, and L-carnitine. In the liver,
TMA is oxidized by flavin-containing monooxygenases (FMOs) to produce trimethylamine N-
oxide (TMAO), a metabolite linked to cardiovascular disease.

The 15N label allows researchers to distinguish exogenously administered trimethylamine from
the endogenous pool, enabling precise tracking of its metabolic fate. This is particularly
valuable in:

e Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and
excretion (ADME) of trimethylamine.

e Metabolic Flux Analysis: Quantifying the rate of conversion of TMA to TMAO, which provides
an in vivo measure of FMO enzyme activity.[3]

o Gut Microbiome Research: Assessing the capacity of the gut microbiota to produce TMA
from various dietary sources.[3]
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Key Metabolic Pathways

Trimethylamine is intricately linked to choline metabolism. Choline is an essential nutrient that
serves as a precursor for the synthesis of the neurotransmitter acetylcholine and the
membrane phospholipid phosphatidylcholine. The 15N label from Trimethylammonium chloride
can be traced through these critical pathways.

Phosphatidylcholine Synthesis

Phosphatidylcholine (PC) is a major component of cellular membranes and is synthesized
through two primary pathways:

o The Kennedy Pathway (CDP-Choline Pathway): This is the main route for PC synthesis in
most tissues.[4] It involves the phosphorylation of choline, its conversion to CDP-choline,
and the final transfer of the phosphocholine headgroup to a diacylglycerol (DAG) backbone.

[5]

e The Phosphatidylethanolamine N-methyltransferase (PEMT) Pathway: Predominantly active
in the liver, this pathway synthesizes PC by the sequential methylation of
phosphatidylethanolamine (PE), using S-adenosylmethionine (SAM) as the methyl donor.[4]
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Caption: Major pathways of Phosphatidylcholine synthesis.

Acetylcholine Synthesis

In cholinergic neurons, choline is a direct precursor for the synthesis of the neurotransmitter
acetylcholine. This process is critical for nerve impulse transmission.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Trimethylamine-15N hydrochloride 98 atom % 15N | Sigma-Aldrich [sigmaaldrich.com]
e 2. TRIMETHYLAMINE:HCL(15N, 98%) — China Isotope [en.isotopechem.com]
¢ 3. benchchem.com [benchchem.com]

e 4. Overview of Phosphatidylcholine - Lipidomics|Creative Proteomics [lipidomics.creative-
proteomics.com]

e 5. CDP-choline pathway - Wikipedia [en.wikipedia.org]
e 6. Acetylcholine - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Technical Guide to Trimethylammonium chloride-15N
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571459#commercial-suppliers-of-
trimethylammonium-chloride-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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